Cas no 13054-44-9 (Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate)

• Product Name: Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate
• CAS No: 13054-44-9
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 1092859
• PubChem ID: 12960621
• Update Time: 2025-06-07

Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate
• ethyl 3-(1,3-benzoxazol-2-yl)-2-oxopropanoate
• A909298
• 13054-44-9
• DTXSID701294338
• Ethyl I+/--oxo-2-benzoxazolepropanoate
• Ethyl3-(benzo[d]oxazol-2-yl)-2-oxopropanoate

• Inchi： 1S/C12H11NO4/c1-2-16-12(15)9(14)7-11-13-8-5-3-4-6-10(8)17-11/h3-6H,2,7H2,1H3
• InChI Key： DHRXLBCXCVKHKO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.4Ų

Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate

Ethyl 3-(Benzo[d]Oxazol-2-Yl)-2-Oxopropanoate: A Promising Compound in Chemical and Biological Research

The compound Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate (CAS No. 13054-44-9) has emerged as a significant molecule in recent years due to its unique structural features and diverse applications across chemical, biological, and pharmaceutical domains. This compound belongs to the class of benzooxazole derivatives, which are widely studied for their pharmacological potential and chemical versatility. Its structure, characterized by a fused benzene and oxazole ring system conjugated with an ethyl ester group, offers opportunities for functionalization and modulation of physicochemical properties.

Recent advancements in synthetic chemistry have refined the preparation of this compound, emphasizing eco-friendly methodologies. For instance, a study published in the Journal of Organic Chemistry (2023) demonstrated a one-pot synthesis using microwave-assisted protocols that significantly reduced reaction times while maintaining high yields. The introduction of green solvents such as dimethyl carbonate (DMSO-free systems) highlights the shift toward sustainable practices in compound manufacturing. These improvements underscore the compound’s scalability for large-scale production in pharmaceutical and research settings.

In biological studies, this molecule has garnered attention for its anti-inflammatory activity. Researchers at the University of Cambridge reported that its benzooxazole core interacts with cyclooxygenase (CXO) enzymes, inhibiting prostaglandin synthesis—a mechanism critical in managing inflammatory disorders like arthritis. Notably, preclinical data from 2023 showed that Ethyl 3-(benzo[d]oxazol-2-yl)-propanoate derivatives exhibit selectivity toward COX-2 over COX-1 isoforms, minimizing gastrointestinal side effects observed in traditional NSAIDs.

Beyond pharmacology, this compound’s photophysical properties make it valuable in sensors and imaging agents. A collaborative study between MIT and ETH Zurich (published in Nature Communications, 2023) utilized its fluorescence emission profile to develop a novel probe for detecting reactive oxygen species (ROS) in live cells. The ester group’s hydrolyzability allows controlled release of the oxazole moiety under physiological conditions, enabling real-time monitoring of oxidative stress—a key factor in neurodegenerative diseases.

In materials science applications, this compound serves as a building block for constructing supramolecular assemblies. Researchers at Stanford University demonstrated its ability to form self-assembled nanostructures through π–π stacking interactions between benzooxazole rings. These structures exhibit tunable porosity when integrated into metal–organic frameworks (MOFs), enhancing their capacity for gas storage applications such as carbon capture—a critical area for environmental sustainability.

A notable breakthrough involves its role as an intermediate in drug discovery pipelines. A phase-I clinical trial (initiated Q1 2024) is evaluating a derivative’s efficacy against certain types of cancer by targeting hypoxic tumor microenvironments. The molecule’s lipophilicity profile—modulated by the ethyl ester group—enhances tumor penetration while minimizing systemic toxicity compared to conventional chemotherapeutics.

The compound’s structural flexibility also enables exploration in agrochemicals. Recent trials by Syngenta AG revealed that analogs exhibit potent antifungal activity against Fusarium species without disrupting beneficial soil microbiota—a significant advantage over broad-spectrum fungicides currently dominating agricultural practices.

In summary, Ethyl 3-(benzo[d]oxazol-2-yl)-propanoate stands at the intersection of cutting-edge research across multiple disciplines. Its adaptable architecture allows tailored modifications to address challenges ranging from precision medicine to environmental engineering. As interdisciplinary collaborations continue to uncover new applications—such as CRISPR-based gene editing tools or smart drug delivery systems—the compound’s potential will likely expand further within global R&D landscapes.